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Introduction
SEP-227900, identified as 4H-furo[3,2-b]pyrrole-carboxylic acid, is a D-amino-acid oxidase

(DAAO) inhibitor. Understanding its metabolic fate is crucial for evaluating its safety and

efficacy. This document provides detailed application notes and protocols for the identification

and semi-quantitation of SEP-227900 metabolites in human plasma and urine samples using

high-performance liquid chromatography coupled with high-resolution mass spectrometry (LC-

HRMS). The methodologies described are based on published research and are intended to

guide researchers in setting up similar analytical workflows.

Metabolic Pathway of SEP-227900
In humans, SEP-227900 undergoes both Phase I and Phase II metabolism, leading to the

formation of four primary metabolites. The biotransformation pathways include mono-oxidation

and conjugation with glycine and glucuronic acid.[1][2] The identified metabolites are:

M1: A mono-oxidative metabolite of SEP-227900.

M2: A glucuronide conjugate of SEP-227900 (acyl glucuronide).

M3: A glycine conjugate of SEP-227900.
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M4: A glycine conjugate of the mono-oxidative metabolite (M1).

The glycine conjugate of SEP-227900 (M3) has been identified as the most abundant

metabolite in human urine.[1] Collectively, the glycine and glucuronide conjugates account for

over 80% of the administered dose excreted in urine.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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